Cas no 1361597-93-4 (5,3',4',5'-Tetrachlorobiphenyl-2-methanol)

• Product Name: 5,3',4',5'-Tetrachlorobiphenyl-2-methanol
• CAS No: 1361597-93-4
• MF: C₁₃H₈Cl₄O
• MW: 322.014019966125
• CID: 4993052
• Update Time: 2025-05-20

5,3',4',5'-Tetrachlorobiphenyl-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5,3',4',5'-Tetrachlorobiphenyl-2-methanol

• Inchi： 1S/C13H8Cl4O/c14-9-2-1-7(6-18)10(5-9)8-3-11(15)13(17)12(16)4-8/h1-5,18H,6H2
• InChI Key： WWJZBCCLRACIMC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CO)=C(C=1)C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 5.2
• Topological Polar Surface Area: 20.2

Additional information on 5,3',4',5'-Tetrachlorobiphenyl-2-methanol

Chemical Profile of 5,3',4',5'-Tetrachlorobiphenyl-2-methanol (CAS No. 1361597-93-4)

5,3',4',5'-Tetrachlorobiphenyl-2-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1361597-93-4, is a chlorinated biphenyl derivative with significant structural and functional characteristics that make it a subject of interest in chemical research. This compound belongs to the class of polychlorinated biphenyls (PCBs), though it exhibits distinct properties due to its specific substitution pattern. The presence of four chlorine atoms at the 3', 4', and 5' positions, along with a hydroxymethyl group at the 2-position, imparts unique reactivity and potential applications in various scientific domains.

The molecular structure of 5,3',4',5'-Tetrachlorobiphenyl-2-methanol consists of a biphenyl core, which is a planar aromatic system composed of two benzene rings connected by a single bond. The chlorination at the para and ortho positions relative to the hydroxymethyl group enhances its stability while introducing regions of electrophilic character. This balance between electron-rich and electron-poor moieties makes the compound a versatile intermediate in organic synthesis, particularly in the development of more complex molecules.

In recent years, there has been growing interest in chlorinated biphenyl derivatives due to their role as precursors in pharmaceutical and agrochemical industries. The hydroxymethyl group in 5,3',4',5'-Tetrachlorobiphenyl-2-methanol serves as a reactive site for further functionalization, enabling the synthesis of ethers, esters, and other derivatives. Such modifications have been explored in the context of developing novel bioactive compounds with potential therapeutic applications.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to design molecules that interact with biological targets such as enzymes and receptors. For instance, studies have demonstrated that derivatives of 5,3',4',5'-Tetrachlorobiphenyl-2-methanol exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in various diseases. The chlorine atoms not only stabilize the molecule but also influence its solubility and metabolic fate, making it an attractive candidate for drug development.

The environmental impact of chlorinated biphenyls has been a topic of extensive research, prompting investigations into their degradation pathways and ecological persistence. While 5,3',4',5'-Tetrachlorobiphenyl-2-methanol shares structural similarities with more widely studied PCBs, its specific substitution pattern may confer different environmental behaviors. Recent studies have employed computational modeling to predict the reactivity and degradation products of this compound, providing insights into its potential environmental footprint. These findings are crucial for assessing risks associated with its use and disposal.

From an industrial perspective, 5,3',4',5'-Tetrachlorobiphenyl-2-methanol has found applications in the synthesis of advanced materials. Its aromatic structure and chlorine substituents make it a suitable precursor for polymers with enhanced thermal stability and chemical resistance. Researchers are exploring its incorporation into conductive polymers and liquid crystals, where its electronic properties can be harnessed for technological applications.

The synthesis of 5,3',4',5'-Tetrachlorobiphenyl-2-methanol typically involves multi-step reactions starting from biphenyl or related precursors. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to achieve high yields and selectivity. These techniques are essential for producing pure samples suitable for downstream applications.

In conclusion, 5,3',4',5'-Tetrachlorobiphenyl-2-methanol (CAS No. 1361597-93-4) is a multifaceted compound with broad utility across chemical research disciplines. Its unique structural features enable diverse applications in pharmaceuticals, materials science, and environmental studies. As research continues to uncover new possibilities for this molecule, its significance is likely to grow further.